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Compound of Interest

Compound Name: Diphenylacetylene

Cat. No.: B1204595 Get Quote

Essential Safety and Handling Guide for
Diphenylacetylene
This guide provides critical safety and logistical information for the handling and disposal of

Diphenylacetylene, tailored for researchers, scientists, and professionals in drug

development. Following these procedures will help ensure a safe laboratory environment.

Chemical Properties and Hazards
Diphenylacetylene is a colorless to pale yellow solid.[1] While it is considered non-hazardous

according to GHS classifications, it is crucial to treat all laboratory chemicals with caution, as

unforeseen reactions are always a possibility.[2] The toxicological properties of this material

have not been fully investigated.[3] It may cause eye, skin, and respiratory tract irritation.[3]
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Property Value References

Molecular Formula C₁₄H₁₀ [4][5]

Molar Mass 178.234 g·mol⁻¹ [4]

Appearance
Colorless to pale yellow

solid/crystalline rods
[1][2][4]

Melting Point 58 - 62.5 °C (136.4 - 144.5 °F) [4][6][7]

Boiling Point 170 °C (338 °F) at 19 mmHg [4][6][7]

Density ~0.99 - 1.136 g/cm³ [4][8]

Solubility
Insoluble in water. Soluble in

ether and hot alcohol.
[2][8]

Operational Plan: Step-by-Step Guidance
A systematic approach to handling Diphenylacetylene is essential to minimize exposure and

prevent contamination.

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

Always handle Diphenylacetylene in a well-ventilated area.[3]

A chemical fume hood is recommended, especially when working with powders to avoid

generating dust.[2][9]

Personal Protective Equipment (PPE): The following PPE is mandatory when handling

Diphenylacetylene:

Eye Protection: Chemical safety goggles or glasses with side shields are required.[9][10]

Hand Protection: Due to the aromatic hydrocarbon nature of Diphenylacetylene, specific

glove materials are recommended for optimal protection.
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Viton/Butyl gloves offer excellent resistance to aromatic hydrocarbons.[2]

Polyvinyl alcohol (PVA) gloves also show good resistance to aromatic solvents, but should

not be used in the presence of water or water-based solutions.[4][5]

Nitrile gloves are a good general-use option and provide resistance to some solvents, oils,

and greases.[11] Thicker nitrile gloves (e.g., 8 mil) are preferable.[12]

Always inspect gloves for tears or punctures before use and remove and replace them

immediately if splash contact occurs.

Body Protection: A flame-resistant lab coat that is fully buttoned is required to protect against

splashes.[9][10]

Footwear: Closed-toe shoes must be worn in the laboratory.[9]

Handling Procedure
Preparation: Before handling, ensure all necessary PPE is worn correctly and the work area

(preferably a fume hood) is clean and uncluttered.

Weighing: When weighing the solid, do so on a tared weigh boat or paper within a fume hood

or other ventilated enclosure to minimize the risk of inhaling dust. Avoid generating dust

during transfer.[2][3]

Transfer: Use a spatula or other appropriate tool to transfer the solid. If transferring to a

reaction vessel, do so carefully to prevent spillage.

In Solution: When dissolving Diphenylacetylene in a solvent, add the solid to the solvent

slowly to avoid splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water.[3][6] Clean any

contaminated surfaces.

Storage
Store Diphenylacetylene in a tightly closed container in a cool, dry, and well-ventilated area.

[3][11]
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Keep it away from incompatible substances such as strong oxidizing agents.[3][8]

Accidental Release Measures
In case of a spill, ensure the area is well-ventilated.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

into a suitable, sealed container for disposal.[3][11] Wiping up dust with a damp paper towel

can help avoid making it airborne.[2]

Wash the spill site after the material has been collected.[2]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least

15 minutes. Seek medical attention if irritation develops.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of water. Seek immediate medical attention.[3]

Disposal Plan
Proper disposal of Diphenylacetylene and its contaminated waste is crucial to ensure

environmental safety and regulatory compliance.

Waste Segregation and Collection
Designated Waste Container: All solid waste contaminated with Diphenylacetylene (e.g.,

weigh boats, contaminated paper towels, gloves) must be collected in a designated

hazardous waste container.
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Non-Halogenated Solid Waste: Diphenylacetylene is a non-halogenated organic

compound. It should be disposed of in a container specifically labeled for "Non-Halogenated

Solid Organic Waste".[7][13] Do not mix with halogenated waste.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name "Diphenylacetylene".[7][14] The accumulation start date should also be

clearly marked.

Container Integrity: The waste container must be in good condition, compatible with the

chemical, and kept securely closed except when adding waste.[7][14]

Disposal of Empty Containers
The original container of Diphenylacetylene must be triple-rinsed with a suitable solvent

(e.g., acetone or ethanol).

The first rinseate is considered hazardous and must be collected as liquid chemical waste.

[14]

After thorough rinsing and air-drying, the label on the empty container should be defaced or

removed before disposal as regular solid waste.[14]

Requesting Waste Pickup
Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area.

Once the container is full, or in accordance with your institution's guidelines, request a pickup

from your institution's Environmental Health and Safety (EHS) department.

Workflow Diagram
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Diphenylacetylene Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Diphenylacetylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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